Cas no 30637-95-7 (Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-)

Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo- structure
30637-95-7 structure
Product Name:Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-
CAS No:30637-95-7
MF:C14H7O5S
MW:287.267382860184
CID:293067
PubChem ID:3316477
Update Time:2025-04-19

Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

    • Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-
    • 9,10-dioxo-9,10-dihydro-1-anthracenesulfonate
    • 9,10-dioxoanthracene-1-sulfonate
    • 30637-95-7
    • Anthraquinone sulfonate
    • AE-641/00783024
    • Inchi: 1S/C14H8O5S/c15-13-8-4-1-2-5-9(8)14(16)12-10(13)6-3-7-11(12)20(17,18)19/h1-7H,(H,17,18,19)/p-1
    • InChI Key: JAJIPIAHCFBEPI-UHFFFAOYSA-M
    • SMILES: S(C1C=CC=C2C(C3C=CC=CC=3C(C2=1)=O)=O)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 288.00924
  • Monoisotopic Mass: 288.009244
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 96.9

Experimental Properties

  • PSA: 88.51
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